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Compound of Interest

Compound Name: D-Galacturonic Acid

Cat. No.: B7802373 Get Quote

An in-depth examination of the chemical structure, properties, and biological significance of D-
Galacturonic acid, a key component of pectin and a molecule of growing interest in various

scientific fields.

D-Galacturonic acid, a sugar acid and the primary constituent of pectin, plays a crucial role in

the structural integrity of plant cell walls.[1][2][3] As a versatile biomolecule, it is gaining

increasing attention from researchers in fields ranging from plant science and microbiology to

drug development and human health. This technical guide provides a comprehensive overview

of the chemical structure, physicochemical properties, and biological functions of D-
Galacturonic acid, with a focus on its involvement in signaling pathways and established

experimental protocols for its analysis.

Chemical Structure and Properties
D-Galacturonic acid (C₆H₁₀O₇) is an oxidized form of D-galactose, where the hydroxyl group

at the C-6 position is replaced by a carboxylic acid group.[1][2][4] This structural feature imparts

acidic properties to the molecule and is fundamental to its biological functions. In solution, D-
Galacturonic acid exists in equilibrium between its linear (aldehyde) form and its more stable

cyclic (pyranose) form. The cyclic form can exist as two anomers, α-D-galacturonic acid and

β-D-galacturonic acid.[2][4]
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Sample Preparation

HPAEC-PAD HPLC-UV/Vis (with Derivatization)
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Filtration (0.22 µm)

Injection Pre-column Derivatization (e.g., PMP)

Anion-Exchange Separation

Pulsed Amperometric Detection

Injection

C18 Reverse-Phase Separation

UV/Vis Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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